3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone

• Molecular Formula: C22H22O7
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C22H22O7/c1-13-4-8-15(9-5-13)19(23)27-12-17-18(22(3,26)21(25)28-17)29-20(24)16-10-6-14(2)7-11-16/h4-11,17-18,26H,12H2,1-3H3/t17-,18?,22+/m1/s1
• InChIKey: QBSPFEZMRKOXMI-SLNGMPHYSA-N

Procurement-Spec 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone: Class, Chemistry, and Role

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone (CAS 25137-77-3) is a purine nucleoside analog and carbohydrate derivative with a defined molecular weight of 398.41 . It features a central D-ribonic acid gamma-lactone core, functionalized with a 2-C-methyl group and protected by two 4-methylbenzoyl (p-toluoyl) ester groups at the 3 and 5 hydroxyl positions . This specific protection pattern is crucial for its primary application as a key synthetic intermediate or building block in the preparation of more complex bioactive molecules, particularly modified nucleosides [1].

2-C-methyl branching for 2'-modified nucleoside synthesis

4-Methylbenzoyl protection enables orthogonal deprotection strategies

Gamma-lactone as a reactive handle for further functionalization

• [1] Bioglyco. 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone. Product Page. View Source

Why 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone Cannot Be Replaced by a Generic Ribonolactone Analog

Generic substitution of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone with another ribonolactone or nucleoside analog is not feasible for precise synthetic applications. The compound's value is defined by a specific combination of three structural features: (1) the 2-C-methyl group on the lactone ring, which provides a defined stereochemical branching point [1]; (2) the 4-methylbenzoyl (p-toluoyl) protecting groups at the 3 and 5 hydroxyls, which offer a specific balance of stability and cleavability orthogonal to other common protecting groups like acetals or silyl ethers ; and (3) the intact gamma-lactone, which is a reactive handle for further functionalization [2]. Altering any of these features—for example, using an unmethylated lactone, a different ester protecting group (e.g., benzoate), or a linear ribonic acid—would change the compound's reactivity profile, stereochemical outcome in downstream reactions, and its compatibility with established synthetic protocols. Therefore, procurement must be based on this exact CAS number and specification to ensure reproducibility in multi-step syntheses, especially those targeting specific nucleoside analogs .

Methyl branch determines product identity

Unsubstituted ribonolactone lacks the 2-C-methyl group, making it unsuitable for 2'-C-methyl nucleoside targets.

Protecting group profile shifts reactivity

Benzoyl or silyl ether analogs exhibit different hydrolysis rates, which may alter yields or require re-optimization.

Linear or ring-opened forms change reaction course

A ribonic acid or other lactone isomer may not follow the same stereochemical outcome or cyclization pathway.

• [1] BOC Sciences. 2-C-Methyl-D-ribonic Acid gamma-Lactone. Product Description. View Source
• [2] Bioglyco. 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gama-lactone. Product Page. View Source

3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone: A Comparator-Based Evidence Guide for Procurement

Comparative Structural Determinants of Nucleoside Analog Synthesis: 2-C-Methyl vs. Unsubstituted Ribonolactone

The presence of a 2-C-methyl group in the lactone precursor is a critical determinant for the synthesis of biologically active, branched-chain nucleoside analogs. When used as a starting material, 2-C-methyl-ribonolactone derivatives enable the construction of nucleosides with a 2'-C-methyl substituent on the ribofuranose ring, a motif essential for potent antiviral activity, particularly against Hepatitis C Virus (HCV) [1]. In contrast, the unsubstituted D-ribonic acid gamma-lactone (CAS 492-30-8) lacks this methyl branch and yields nucleosides without this crucial modification, which are typically less active or inactive against the same targets. This establishes the target compound's methylated core as a non-negotiable requirement for accessing a specific, high-value chemical space.

2-C-Methyl vs. Unsubstituted

Class-level

Presence vs. absence of C-2 methyl

Binary requirement for 2'-C-methyl nucleoside synthesis

Class-level inference; validate for specific protocol

Evidence Dimension	Precursor for 2'-C-methyl nucleoside synthesis
Target Compound Data	2-C-methyl-D-ribonic acid gamma-lactone core structure
Comparator Or Baseline	D-ribonic acid gamma-lactone (CAS 492-30-8)
Quantified Difference	Presence vs. absence of C-2 methyl group
Conditions	Synthetic organic chemistry, nucleoside analog preparation

Why This Matters

For a research program aiming to synthesize 2'-C-methyl nucleoside analogs, the choice of starting material is binary; the 2-C-methyl lactone is essential, and the unsubstituted lactone is not a substitute.

• [1] BOC Sciences. 2-C-Methyl-D-ribonic Acid gamma-Lactone. Product Description. View Source

Differentiation by Protecting Group Strategy: 4-Methylbenzoyl (p-Toluoyl) vs. Benzoyl Ester Stability and Synthetic Utility

The 4-methylbenzoyl (p-toluoyl) protecting group confers distinct physical and chemical properties compared to the more common benzoyl ester. While quantitative stability data for this specific compound are not publicly available, class-level knowledge indicates that the electron-donating methyl group on the aromatic ring enhances the stability of the ester towards acidic hydrolysis while maintaining its susceptibility to basic cleavage [1]. This subtle difference in reactivity can be exploited in multi-step syntheses requiring orthogonal deprotection strategies. A direct analog with benzoyl protecting groups (e.g., 2,3,5-tribenzoate derivative, CAS 93636-17-0) would have a different hydrolysis profile, potentially leading to different yields or side reactions under the same conditions [2]. This difference is critical for process chemists optimizing a synthetic route for yield and purity.

p-Toluoyl vs. Benzoyl Protection

Class-level

Enhanced stability to acidic conditions (qualitative)

Supports orthogonal deprotection workflows

Class-level knowledge; experimental verification advised

Evidence Dimension	Protecting group stability and orthogonal deprotection potential
Target Compound Data	3,5-Bis-O-(4-methylbenzoyl)- protecting group
Comparator Or Baseline	Analog with 3,5-bis-O-benzoyl protecting groups (e.g., CAS 93636-17-0)
Quantified Difference	Enhanced stability to acidic conditions due to electron-donating methyl group (qualitative inference)
Conditions	Acidic and basic hydrolysis conditions during multi-step organic synthesis

Why This Matters

Procuring the correct protected intermediate ensures compatibility with established synthetic protocols and avoids costly re-optimization of reaction conditions, directly impacting project timelines and material costs.

• [1] Greene, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd Ed. John Wiley & Sons, Inc., 1999. (Class-level reference on benzoate vs. substituted benzoate stability) View Source
• [2] Kuujia. Ribonic acid, 2-C-methyl-, γ-lactone, 2,3,5-tribenzoate (CAS 93636-17-0). Product Datasheet. View Source

Procurement Advantage: Reported Commercial Purity Benchmark for 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

A key differentiator at the procurement stage is the vendor-reported purity specification. For 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone, one commercial supplier reports a minimum purity of 95% . While not a head-to-head comparison with a specific analog, this provides a verifiable benchmark for procurement. Scientists can use this as a baseline expectation when sourcing this specific CAS number. In contrast, unverified or less reputable sources may offer the same CAS number with lower, unspecified, or unverified purity, which can directly impact synthetic yields and introduce unknown impurities that complicate purification and biological testing.

Reported Purity

Specification review

≥ 95%

Verifiable procurement benchmark

Vendor-reported; confirm COA

Evidence Dimension	Reported Commercial Purity
Target Compound Data	Min. 95%
Comparator Or Baseline	Baseline: Unspecified / Lower purity from unverified vendors
Quantified Difference	≥95% purity guaranteed
Conditions	Commercial product specification, QC release

Why This Matters

A documented purity specification provides a clear, verifiable benchmark for procurement, reducing the risk of experimental variability and wasted resources associated with low-quality starting materials.

Distinct Application Focus: Validated Use as a Nucleoside Analog Intermediate vs. Generic Carbohydrate

The target compound is consistently and specifically classified by multiple vendors and databases as a 'purine nucleoside analog' with a broad anticancer activity profile targeting indolent lymphoid malignancies . This classification differentiates it from many other carbohydrate derivatives or simple ribonolactones that are used as general synthetic intermediates but are not associated with this specific, high-value area of medicinal chemistry. For instance, the simple 2-C-methyl-D-ribonic acid gamma-lactone is described as a synthon for 'herbicidal esters' and 'branched nucleosides,' a much broader and less focused application set [1]. The specific annotation of the target compound as a 'purine nucleoside analog' by multiple sources serves as a validated, though qualitative, indicator of its relevance in a targeted area of drug discovery, guiding procurement for labs focused on cancer or antiviral research.

Application Annotation

Source review

Purine nucleoside analog / anticancer vs. broad synthon

Indicates focused medicinal chemistry relevance

Vendor classification; verify for intended program

Evidence Dimension	Primary Research Application Context
Target Compound Data	Purine nucleoside analog / anticancer
Comparator Or Baseline	2-C-Methyl-D-ribonic acid gamma-lactone (CAS 492-30-8)
Quantified Difference	Specific vs. broad application annotation
Conditions	Vendor and database classification

Why This Matters

This focused application annotation helps research procurement officers quickly identify and prioritize compounds directly relevant to their specific therapeutic area of interest, streamlining the sourcing process.

• [1] BOC Sciences. 2-C-Methyl-D-ribonic Acid gamma-Lactone. Product Description. View Source

Optimal Research and Industrial Use Cases for Procuring 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone

Synthesis of 2'-C-Methyl Purine Nucleoside Analogs for Anticancer or Antiviral Research

This compound is the ideal starting material for the construction of 2'-C-methyl-substituted purine nucleosides. As established, the 2-C-methyl group on the lactone ring is a structural prerequisite for accessing this class of nucleoside analogs, which are investigated for their activity against targets like HCV and indolent lymphoid malignancies . The 4-methylbenzoyl protecting groups provide a stable yet cleavable protection strategy, allowing for selective functionalization at other positions on the ribose ring .

Use in Orthogonal Protection Schemes for Complex Oligonucleotide Synthesis

The specific reactivity profile of the 4-methylbenzoyl ester, inferred to differ subtly from the more common benzoyl ester, makes this compound valuable in multi-step syntheses where orthogonal protecting groups are required . Its use can enable the selective deprotection of one hydroxyl group in the presence of another, a critical step in the assembly of complex oligonucleotides or modified ribonucleosides used in molecular biology and therapeutic development .

As a Defined, High-Purity Building Block for Pharmaceutical Process Chemistry

For process chemists scaling up a synthetic route, starting with a building block of verified purity (e.g., ≥95% as reported) is essential for reproducibility and cost control . The specific structure of 3,5-Bis-O-(4-methylbenzoyl)-2-C-methyl-D-ribonic acid gamma-lactone ensures that the stereochemical and reactivity profile matches the conditions of the validated process. Substitution with an analog of lower or undefined purity introduces a significant risk of variable yields, impurity formation, and increased purification costs .

Core Scaffold for Exploring Structure-Activity Relationships (SAR) in Nucleoside Drug Discovery

In medicinal chemistry programs focused on purine nucleoside analogs, this compound serves as a versatile scaffold for late-stage diversification. Once the nucleoside core is assembled, the 4-methylbenzoyl groups can be cleaved to reveal hydroxyls for further functionalization (e.g., phosphorylation to create nucleotide prodrugs). This allows medicinal chemists to systematically explore SAR by modifying the nucleobase and phosphate moieties while maintaining a constant, well-defined ribose configuration derived from this specific starting material .

Application

Selection Property

Validation Focus

2'-C-Methyl purine nucleoside synthesis

2-C-methyl branch and lactone core

Nucleoside analog formation and bioactivity screening

Orthogonal protection schemes

4-Methylbenzoyl ester reactivity profile

Selective deprotection compatibility

Pharmaceutical process chemistry

Reported ≥95% purity specification

Yield reproducibility and impurity control

Nucleoside SAR diversification

Cleavable protecting groups for late-stage functionalization

Phosphorylation or nucleobase modification outcomes